Cas no 3116-33-4 (1-Pentanone,1-(1-piperidinyl)-2-propyl-)

• Product Name: 1-Pentanone,1-(1-piperidinyl)-2-propyl-
• CAS No: 3116-33-4
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 314624
• PubChem ID: 201026
• Update Time: 2025-04-19

1-Pentanone,1-(1-piperidinyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(1-piperidinyl)-2-propyl-
• 1-piperidin-1-yl-2-propylpentan-1-one
• 5-20-02-00447 (Beilstein Handbook Reference)
• 3116-33-4
• Piperidine, 1-(2-propylvaleryl)-
• 1-(2-Propylvaleryl)piperidine
• Ketone, 4-heptyl piperidino
• BRN 1309077
• DTXSID00185088

• Inchi： 1S/C13H25NO/c1-3-8-12(9-4-2)13(15)14-10-6-5-7-11-14/h12H,3-11H2,1-2H3
• InChI Key： OQQCTKXMRYGFFX-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)N1CCCCC1

Computed Properties

• Exact Mass: 211.19375
• Monoisotopic Mass: 211.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.9305 (rough estimate)
• Boiling Point: 351.04°C (rough estimate)
• Flash Point: 134.3°C
• Refractive Index: 1.4410 (estimate)
• PSA: 20.31